
Solcitinib research protocols autoimmune
diseases

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Solcitinib

CAS No.: 1206163-45-2

Cat. No.: S543558

Get Quote

An Example of a Detailed Drug Profile

To illustrate what detailed drug information looks like, the table below summarizes key data for

Sotagliflozin, a dual SGLT inhibitor. While it is used for heart failure and diabetes, its structured profile

shows the level of detail you might find for your target compound.

Category Details for Sotagliflozin

Brand Name Inpefa [1]

Drug Class Sodium-glucose cotransporter (SGLT) Inhibitors (Dual SGLT1 & SGLT2
inhibitor) [1] [2]

Primary Mechanism Inhibits SGLT2 (kidney, ~90% glucose reabsorption) & SGLT1 (intestine,
glucose absorption) [3] [2] [4]

Key Indications Heart failure; Type 2 diabetes, chronic kidney disease with CV risk factors [1]

Recommended
Dosage

Adults (Heart Failure): Oral, start 200 mg once daily, may increase to 400

mg once daily after 2+ weeks [1]
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Category Details for Sotagliflozin

Common Adverse
Effects

Urinary tract infection, volume depletion, diarrhea, hypoglycemia [1]

Example Experimental Workflow Diagram

Below is a workflow diagram illustrating the typical stages of clinical research for a drug like Sotagliflozin,

from mechanism of action to outcomes. This provides a model for the kind of protocol structure you may be

seeking.
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Diagram Title: Sotagliflozin Mechanism to Clinical Outcomes Workflow
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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